Cas no 2680783-44-0 (6-Acetamido-7,7,7-trifluoroheptanoic acid)

• Product Name: 6-Acetamido-7,7,7-trifluoroheptanoic acid
• CAS No: 2680783-44-0
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5649069
• PubChem ID: 165916643
• Update Time: 2025-06-11

6-Acetamido-7,7,7-trifluoroheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetamido-7,7,7-trifluoroheptanoic acid
• EN300-28277110
• 2680783-44-0
• 6-Acetamido-7,7,7-trifluoroheptanoic acid

• Inchi： 1S/C9H14F3NO3/c1-6(14)13-7(9(10,11)12)4-2-3-5-8(15)16/h7H,2-5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： QGTGCWWNMDXZQI-UHFFFAOYSA-N
• SMILES： FC(C(CCCCC(=O)O)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-Acetamido-7,7,7-trifluoroheptanoic acid

Introduction to 6-Acetamido-7,7,7-trifluoroheptanoic acid (CAS No. 2680783-44-0)

6-Acetamido-7,7,7-trifluoroheptanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680783-44-0, is a fluorinated carboxylic acid derivative featuring an acetamide functional group. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. The presence of fluorine atoms in the molecule imparts distinct physicochemical characteristics, such as increased metabolic stability and lipophilicity, which are highly valued in drug design.

The structural motif of 6-Acetamido-7,7,7-trifluoroheptanoic acid consists of a seven-carbon chain with three fluorine atoms substituting at the 7th position, coupled with an acetamide group at the 6th carbon. This configuration creates a molecule with both hydrophobic and polar regions, making it a versatile scaffold for further derivatization and functionalization. The compound’s solubility profile and reactivity patterns have been extensively studied, revealing its suitability for various synthetic applications.

In recent years, fluorinated compounds have been extensively explored in drug development due to their ability to modulate enzyme activity, improve pharmacokinetic profiles, and enhance binding affinity to biological targets. The fluorine atoms in 6-Acetamido-7,7,7-trifluoroheptanoic acid contribute to its resistance to metabolic degradation, a critical factor in prolonging drug efficacy. Furthermore, the acetamide moiety serves as a hydrogen bond acceptor or donor, facilitating interactions with biological macromolecules such as proteins and enzymes.

One of the most compelling aspects of 6-Acetamido-7,7,7-trifluoroheptanoic acid is its potential application in the synthesis of novel bioactive molecules. Researchers have leveraged this compound as a key intermediate in the development of inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its utility in creating potent protease inhibitors and kinase modulators, which are pivotal in treating inflammatory diseases and cancer. The fluorinated backbone enhances the compound’s binding affinity to target enzymes while minimizing off-target effects.

The pharmaceutical industry has shown particular interest in fluorinated carboxylic acids due to their role in enhancing drug bioavailability and reducing systemic toxicity. 6-Acetamido-7,7,7-trifluoroheptanoic acid exemplifies this trend by combining the advantages of fluorine substitution with the versatility of an acetamide group. Recent advances in computational chemistry have further accelerated the design of derivatives based on this scaffold by predicting optimal modifications for enhanced pharmacological activity.

Another area where 6-Acetamido-7,7,7-trifluoroheptanoic acid has found utility is in materials science. Its unique structural features make it a promising candidate for developing advanced polymers and coatings with tailored properties. The incorporation of fluorine atoms into polymer backbones can improve thermal stability and chemical resistance, making it valuable for high-performance applications in industries ranging from aerospace to electronics.

The synthesis of 6-Acetamido-7,7,7-trifluoroheptanoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies have enabled more efficient routes to this compound compared to earlier approaches. Catalytic processes and flow chemistry techniques have been particularly effective in streamlining production while maintaining high enantiomeric purity when necessary.

From a regulatory perspective, 6-Acetamido-7,7,7-trifluoroheptanoic acid (CAS No. 2680783-44-0) is subject to standard chemical safety assessments to ensure its safe handling and use in research and industrial settings. While not classified as hazardous under typical conditions, proper precautions must be taken during storage and transportation to prevent degradation or unintended reactions.

The future prospects for 6-Acetamido-7,7,7-trifluoroheptanoic acid are promising as ongoing research continues to uncover new applications and derivatives. Collaborative efforts between academia and industry are expected to yield innovative therapeutic agents based on this scaffold. Additionally，the growing emphasis on green chemistry principles may lead to more sustainable synthetic routes for producing this valuable compound.

In conclusion,6-Acetamido-7, trifluoroheptanoic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in drug development，a material science component，and a subject of synthetic innovation underscores its importance in modern chemical research。As methodologies evolve，the potential uses for this compound are likely to expand，further solidifying its position as a cornerstone of advanced chemical applications。